2,6-Dimethyl-4-(2-nitrophenyl)morpholine
Overview
Description
2,6-Dimethyl-4-(2-nitrophenyl)morpholine, also known as DMNP, is a chemical compound that has been widely used in scientific research. It belongs to the family of morpholine derivatives and has a molecular formula of C12H15N2O3. DMNP is a yellow crystalline powder that is soluble in organic solvents and has a melting point of 123-126°C.
Mechanism of Action
The mechanism of action of 2,6-Dimethyl-4-(2-nitrophenyl)morpholine is not fully understood, but it is believed to act as a reversible inhibitor of enzymes such as monoamine oxidase and acetylcholinesterase. These enzymes are involved in the breakdown of neurotransmitters such as dopamine, serotonin, and acetylcholine, which are important for the regulation of mood, cognition, and behavior.
Biochemical and Physiological Effects:
2,6-Dimethyl-4-(2-nitrophenyl)morpholine has been shown to have a variety of biochemical and physiological effects, including the inhibition of monoamine oxidase and acetylcholinesterase activity, the modulation of neurotransmitter levels in the brain, and the enhancement of cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 2,6-Dimethyl-4-(2-nitrophenyl)morpholine in lab experiments is its high potency and specificity for targeting enzymes such as monoamine oxidase and acetylcholinesterase. However, one limitation is that it can be toxic to cells at high concentrations, which can limit its use in certain applications.
Future Directions
There are several potential future directions for research involving 2,6-Dimethyl-4-(2-nitrophenyl)morpholine, including the development of new drugs for the treatment of neurological and psychiatric disorders, the identification of new targets for enzyme inhibition, and the investigation of its potential as a cognitive enhancer. Additionally, further studies are needed to better understand the mechanism of action and potential side effects of 2,6-Dimethyl-4-(2-nitrophenyl)morpholine.
Synthesis Methods
2,6-Dimethyl-4-(2-nitrophenyl)morpholine can be synthesized through a multi-step process that involves the reaction of 2-nitroaniline with morpholine in the presence of a catalyst such as palladium on carbon. The resulting intermediate is then subjected to a series of reactions involving acetic anhydride, hydrochloric acid, and sodium hydroxide to yield the final product.
Scientific Research Applications
2,6-Dimethyl-4-(2-nitrophenyl)morpholine has been used in a variety of scientific research applications, including drug discovery, biochemistry, and neuroscience. It is often used as a probe to study the activity of enzymes such as monoamine oxidase and acetylcholinesterase, which are involved in the regulation of neurotransmitters in the brain.
properties
IUPAC Name |
2,6-dimethyl-4-(2-nitrophenyl)morpholine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3/c1-9-7-13(8-10(2)17-9)11-5-3-4-6-12(11)14(15)16/h3-6,9-10H,7-8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZBYVKYAISMKDR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)C2=CC=CC=C2[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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